Cas no 1804366-54-8 (2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1804366-54-8
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4814766
• Update Time: 2025-05-20

2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)3-1-2(6(17)18)5(15-4(3)16)19-8(12,13)14/h1H,(H,15,16)(H,17,18)
• InChI Key： ZJOGPLJWZKJFPO-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C(=O)O)C=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Comprehensive Guide to 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804366-54-8)

2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804366-54-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure with both trifluoromethoxy and trifluoromethyl substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The growing demand for fluorinated organic compounds like 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid is driven by their enhanced stability, bioavailability, and lipophilicity. These characteristics make them invaluable in the development of new therapeutic agents and advanced agrochemicals. With the rise of precision medicine and sustainable agriculture, this compound is increasingly being explored for its role in targeted drug delivery systems and environmentally friendly pesticides.

One of the most frequently asked questions about CAS No. 1804366-54-8 is its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions involving halogenation, etherification, and carboxylation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Researchers also inquire about its solubility, stability, and compatibility with various solvents, which are critical for its application in formulation development.

In the pharmaceutical industry, 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid is being investigated as a key intermediate for the synthesis of novel bioactive molecules. Its trifluoromethyl group is particularly noteworthy, as it can significantly enhance the metabolic stability and binding affinity of drug candidates. This aligns with the current trend of developing next-generation small molecule therapeutics with improved efficacy and safety profiles.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethoxy moiety is known to impart insecticidal and herbicidal activities, making it a valuable building block for crop protection agents. With the global push towards sustainable farming practices, there is a surge in demand for compounds that can help reduce environmental impact while maintaining high efficacy.

From a commercial perspective, CAS No. 1804366-54-8 is available through specialized chemical suppliers who cater to research institutions and industrial laboratories. Pricing and availability often depend on the scale of procurement, with custom synthesis options available for bulk quantities. Quality control is paramount, and suppliers typically provide detailed certificates of analysis (CoA) to ensure compliance with industry standards.

Looking ahead, the future of 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid appears promising, with ongoing research exploring its utility in material science and catalysis. Its unique structural features make it a candidate for developing advanced functional materials with applications in electronics and coatings. As the scientific community continues to uncover new possibilities, this compound is poised to play a pivotal role in cutting-edge innovations across multiple disciplines.

In summary, 2-Hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804366-54-8) is a versatile and highly valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and growing relevance in sustainable technologies make it a subject of intense research and commercial interest. For researchers and industry professionals seeking reliable information, this guide provides a comprehensive overview of its characteristics, applications, and market dynamics.